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Compound of Interest

Compound Name: LabMol-319

Cat. No.: B3604460 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the handling and disposal

of LabMol-319, a potent Zika virus (ZIKV) NS5 RdRp inhibitor. Adherence to these guidelines

is critical to ensure personal safety and maintain the integrity of your research.

Essential Safety and Handling Precautions
LabMol-319 is a bioactive compound that requires careful handling to avoid potential health

risks. The following table summarizes the key safety information based on the available Safety

Data Sheet (SDS).
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Parameter Information Source

GHS Hazard Statements

H302: Harmful if

swallowedH315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

[1]

Signal Word Warning [1]

CAS Number 381188-63-2 [2][3]

Molecular Formula C22H16N2O5 [3][4]

Molecular Weight 388.37 [3][4]

Personal Protective Equipment (PPE)
Due to the hazardous nature of LabMol-319, the following personal protective equipment must

be worn at all times when handling the compound.

PPE Category Specific Requirements

Hand Protection

Chemical-resistant gloves (e.g., nitrile) must be

worn. Inspect gloves prior to use and dispose of

them in accordance with laboratory protocols.

Eye/Face Protection

Safety glasses with side shields or goggles are

mandatory. A face shield may be required for

operations with a higher risk of splashing.

Skin and Body Protection
A lab coat must be worn and kept fastened.

Ensure that skin is not exposed.

Respiratory Protection

Handle in a well-ventilated area, preferably

within a chemical fume hood, to avoid inhalation

of dust or aerosols.

Operational and Disposal Plan
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A systematic approach to the handling and disposal of LabMol-319 is crucial for safety and to

prevent contamination.

Storage
Powder: Store at -20°C for up to 3 years, protected from direct sunlight.[3]

In Solvent: Store at -80°C for up to 1 year.[3]

Stock Solutions: For solutions in DMSO, store at -80°C for up to 6 months or at -20°C for up

to 1 month, protected from light.[5] Avoid repeated freeze-thaw cycles.[5]

Handling and Preparation of Solutions
Preparation: All handling of solid LabMol-319 and preparation of solutions should be

conducted in a chemical fume hood.

Weighing: If weighing the solid compound, do so carefully to avoid generating dust.

Dissolving:

In DMSO: LabMol-319 is soluble in DMSO at concentrations up to 75 mg/mL (193.11

mM).[3] Sonication may be required to fully dissolve the compound.[3]

For in vivo studies: A suggested formulation is 10% DMSO, 40% PEG300, 5% Tween 80,

and 45% Saline, which yields a solution of at least 2 mg/mL.[3] When preparing this

formulation, add the solvents sequentially and ensure the solution is clear before adding

the next solvent.[3]

Usage: It is recommended to prepare working solutions immediately before use.[3]

Disposal
Waste: All waste materials, including empty vials, contaminated gloves, and other disposable

items, should be collected in a designated, sealed container.

Disposal Route: Dispose of chemical waste through an approved hazardous waste disposal

program, following all local, state, and federal regulations. Do not dispose of LabMol-319
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down the drain.

Emergency Procedures
In the event of exposure, follow these first-aid measures immediately:

Exposure Route First-Aid Measures

If Swallowed
Rinse mouth with water. Do not induce vomiting.

Seek immediate medical attention.

In Case of Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing. If skin irritation occurs, seek medical

advice.

In Case of Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding the eyelids open.

Remove contact lenses if present and easy to

do. Continue rinsing. If eye irritation persists,

seek medical attention.

If Inhaled

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention

if respiratory symptoms persist.

Visualizing the Safe Handling Workflow
The following diagram illustrates the key steps for the safe handling of LabMol-319, from

receiving the compound to its final disposal.
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Caption: Safe handling workflow for LabMol-319.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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